3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate
Overview
Description
3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate, also known as DPPN, is a heterocyclic compound that has shown promising results in scientific research. It is a nitrogen-containing compound that is commonly used as a fluorescent probe in biochemical and physiological experiments.
Mechanism of Action
3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate works by binding to specific targets in cells and emitting fluorescence when excited by light. Its mechanism of action is based on the principles of fluorescence resonance energy transfer (FRET). 3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate absorbs light at a specific wavelength and transfers the energy to a nearby molecule, causing it to emit fluorescence. This process can be used to detect the presence of specific molecules in cells.
Biochemical and Physiological Effects:
3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate has been shown to have minimal toxicity and is biocompatible, making it suitable for use in live cell experiments. It has been used to study the localization of lipids in cells and to detect reactive oxygen species. 3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate has also been used to study the activity of enzymes and the binding of proteins and DNA.
Advantages and Limitations for Lab Experiments
3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate has several advantages for lab experiments. It is a highly sensitive fluorescent probe, allowing for the detection of low concentrations of specific molecules in cells. It is also biocompatible and has minimal toxicity, making it suitable for use in live cell experiments. However, 3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate has some limitations. It is not suitable for use in certain types of experiments, such as those involving high concentrations of reducing agents. Additionally, its fluorescent properties can be affected by environmental factors, such as pH and temperature.
Future Directions
There are several future directions for the use of 3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate in scientific research. One potential application is in the study of cancer cells. 3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate has been shown to bind to cancer cells and emit fluorescence, making it a potential tool for the detection and diagnosis of cancer. Additionally, 3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate could be used to study the activity of specific enzymes and proteins in cells. Finally, 3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate could be used to study the effects of environmental factors, such as pollutants and toxins, on cells.
Conclusion:
In conclusion, 3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate is a valuable tool in scientific research. Its unique fluorescent properties make it a useful tool for the detection of specific molecules in cells, and its biocompatibility makes it suitable for use in live cell experiments. While there are some limitations to its use, 3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate has several potential applications in the study of cancer cells, enzymes, and environmental factors. Further research is needed to fully explore the potential of 3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate in scientific research.
Scientific Research Applications
3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate has been widely used as a fluorescent probe in biochemical and physiological experiments. It has been used to study the binding of proteins and DNA, as well as the activity of enzymes. 3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate has also been used to study the localization of lipids in cells and to detect reactive oxygen species. Its unique fluorescent properties make it a valuable tool in scientific research.
properties
IUPAC Name |
3,4-dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9NO3/c17-13-10-6-2-3-7-11(10)14(18)15(19)12(13)16-8-4-1-5-9-16/h1-9H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVGUDCCBZUEPTO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=[N+](C=C1)C2=C(C3=CC=CC=C3C(=O)C2=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00389403 |
Source
|
| Record name | BAS 00634883 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00389403 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dioxo-2-pyridin-1-ium-1-ylnaphthalen-1-olate | |
CAS RN |
21758-86-1 |
Source
|
| Record name | NSC81054 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=81054 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | BAS 00634883 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00389403 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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